Cas no 13865-62-8 (Propanedioic acid, 2-methyl-, ion(2-))

• Product Name: Propanedioic acid, 2-methyl-, ion(2-)
• CAS No: 13865-62-8
• MF: C₄H₄O₄
• MW: 116.0721616745
• CID: 5598730
• Update Time: 2025-04-23

Propanedioic acid, 2-methyl-, ion(2-) Chemical and Physical Properties

Names and Identifiers

• Malonic acid, methyl-, ion(2-) (8CI)
• Propanedioic acid, methyl-, ion(2-) (9CI)
• Methylmalonate
• Propanedioic acid, 2-methyl-, ion(2-)

• Inchi： 1S/C4H6O4/c1-2(3(5)6)4(7)8/h2H,1H3,(H,5,6)(H,7,8)/p-2
• InChI Key： ZIYVHBGGAOATLY-UHFFFAOYSA-L
• SMILES： [O-]C(=O)C(C)C(=O)[O-]

Additional information on Propanedioic acid, 2-methyl-, ion(2-)

Propanedioic acid, 2-methyl-, ion(2-): Properties, Applications, and Industry Insights

Propanedioic acid, 2-methyl-, ion(2-) (CAS No. 13865-62-8), also known as methylmalonate dianion, is a crucial intermediate in organic synthesis and biochemical processes. This compound belongs to the class of dicarboxylic acid derivatives and plays a significant role in various industrial and research applications. Its unique chemical properties make it valuable for pharmaceutical synthesis, biochemical research, and material science.

The molecular structure of Propanedioic acid, 2-methyl-, ion(2-) features a central carbon atom bonded to two carboxylate groups and a methyl group. This arrangement provides excellent reactivity for nucleophilic substitution reactions and chelation processes. Recent studies highlight its importance in enzyme-catalyzed reactions, particularly in metabolic pathways involving vitamin B12 derivatives.

In the pharmaceutical industry, 13865-62-8 serves as a building block for synthesizing various active pharmaceutical ingredients (APIs). Its compatibility with green chemistry principles makes it attractive for developing sustainable drug manufacturing processes. Researchers are particularly interested in its potential for creating biodegradable polymers and eco-friendly materials, aligning with current environmental concerns.

The analytical characterization of methylmalonate dianion typically involves NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These techniques confirm its purity and structural integrity for research applications. Quality control measures for CAS 13865-62-8 products emphasize high-purity standards to ensure consistent performance in sensitive chemical reactions.

Market trends indicate growing demand for Propanedioic acid derivatives in specialty chemicals sectors. Manufacturers are developing improved synthesis methods to enhance yield and reduce environmental impact. The compound's stability in aqueous solutions makes it suitable for biomedical applications, including diagnostic reagent formulations and biomarker research.

Safety considerations for handling 2-methylpropanedioic acid ion follow standard laboratory protocols for organic salts. Proper storage conditions maintain its chemical stability, while material compatibility studies guide appropriate container selection. These precautions ensure safe utilization across various industrial chemistry applications.

Emerging research explores the potential of 13865-62-8 in energy storage systems and catalysis. Its electrochemical properties show promise for developing advanced battery materials, addressing current needs in renewable energy technologies. This aligns with global sustainability initiatives and the search for eco-conscious chemical solutions.

The future outlook for Propanedioic acid, 2-methyl-, ion(2-) appears promising, with anticipated growth in biotechnology applications and advanced material development. Ongoing studies continue to reveal novel uses for this versatile compound, reinforcing its importance in modern chemical innovation and scientific research.